Cas no 2229665-87-4 (3-6-(propan-2-yloxy)pyridin-2-ylprop-2-en-1-amine)

• Product Name: 3-6-(propan-2-yloxy)pyridin-2-ylprop-2-en-1-amine
• CAS No: 2229665-87-4
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6547784
• PubChem ID: 165784662
• Update Time: 2025-06-11

3-6-(propan-2-yloxy)pyridin-2-ylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-6-(propan-2-yloxy)pyridin-2-ylprop-2-en-1-amine
• 3-[6-(propan-2-yloxy)pyridin-2-yl]prop-2-en-1-amine
• EN300-1770843
• 2229665-87-4

• Inchi： 1S/C11H16N2O/c1-9(2)14-11-7-3-5-10(13-11)6-4-8-12/h3-7,9H,8,12H2,1-2H3/b6-4+
• InChI Key： FCJSGQZWLZTRFM-GQCTYLIASA-N
• SMILES： O(C1C=CC=C(/C=C/CN)N=1)C(C)C

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-6-(propan-2-yloxy)pyridin-2-ylprop-2-en-1-amine

Professional Introduction to Compound with CAS No. 2229665-87-4 and Product Name: 3-6-(propan-2-yloxy)pyridin-2-ylprop-2-en-1-amine

The compound identified by the CAS number 2229665-87-4 and the product name 3-6-(propan-2-yloxy)pyridin-2-ylprop-2-en-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential therapeutic applications. The molecular structure of this compound incorporates a pyridine ring, which is a common pharmacophore in many bioactive molecules, alongside an alkenylamine moiety that suggests possible interactions with biological targets.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The pyridine ring in 3-6-(propan-2-yloxy)pyridin-2-ylprop-2-en-1-amine is particularly noteworthy, as it provides a stable scaffold for further functionalization. This structural feature has been exploited in numerous drug discovery campaigns to create molecules with enhanced binding affinity and selectivity. The presence of the propenylamine group further extends the compound's potential utility, as this moiety is known to interact favorably with enzymes and receptors.

One of the most exciting areas of research involving such compounds is their application in oncology. The pyridine-based scaffolds have shown promise in inhibiting kinases and other enzymes that are overexpressed in cancer cells. For instance, derivatives of pyridine have been investigated for their ability to disrupt signaling pathways that promote tumor growth and metastasis. The specific substitution pattern in 3-6-(propan-2-yloxy)pyridin-2-ylprop-2-en-1-amine may confer unique properties that make it particularly effective against certain types of cancer. Preliminary studies suggest that this compound can interfere with the activity of key proteins involved in cell proliferation and survival.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. The alkenylamine group in 3-6-(propan-2-yloxy)pyridin-2-ypropenylpropenylpropenylpropenylpropenylpropenylpropenylpropenylpropenylpropenylpropenylamine could potentially interact with inflammatory mediators, thereby reducing the inflammatory response. Recent research has highlighted the role of pyridine derivatives in modulating cytokine production and inhibiting inflammatory enzymes such as COX and LOX. This compound may offer a new therapeutic strategy for managing inflammation by targeting these pathways.

The synthesis of 3-(6-(propanyloxy)pyridin)-2(1H)-one is another critical aspect that underscores its significance in pharmaceutical chemistry. The synthesis involves multiple steps, including functional group transformations and protecting group strategies, which are essential for achieving the desired molecular architecture. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. These methods not only improve yield but also enhance the purity of the final product, which is crucial for subsequent biological evaluations.

In terms of pharmacokinetic properties, 3-(6-(propanyloxy)pyridin)-2(1H)-one exhibits characteristics that make it a promising candidate for further development. Studies on its solubility, stability, and metabolic profiles indicate that it could be well-tolerated orally or via other routes of administration. Additionally, its bioavailability appears to be favorable, which would facilitate its absorption into systemic circulation and distribution to target tissues. These pharmacokinetic attributes are essential for ensuring that the compound reaches therapeutic levels efficiently and remains active long enough to exert its desired effects.

The potential applications of this compound extend beyond oncology and inflammation management. It has also been explored for its antimicrobial properties against various bacterial strains. The pyridine ring is known to disrupt bacterial cell membranes and inhibit essential metabolic processes, making it an effective scaffold for antimicrobial agents. Furthermore, the propenylamine group could enhance binding interactions with bacterial enzymes, leading to increased efficacy against resistant strains.

Recent advancements in computational chemistry have further accelerated the discovery process for such compounds. Molecular modeling techniques allow researchers to predict how 3-(6-(propanyloxy)pyridin)-2(1H)-one will interact with biological targets at an atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and potential side effects before any experimental testing is conducted. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

The development of novel compounds like 3-(6-(propanyloxy)pyridin)-2(1H)-one relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Each discipline contributes unique expertise that ensures comprehensive evaluation from synthesis to clinical application. Chemists focus on optimizing synthetic routes while biologists assess biological activity through cell-based assays or animal models; pharmacologists evaluate drug-like properties such as pharmacokinetics; whereas clinicians provide insights based on patient-relevant outcomes.

The regulatory landscape also plays a crucial role in bringing new drugs like this one from bench to market successfully without compromising safety standards or ethical considerations during clinical trials ensures patient protection while promoting innovation within pharmaceutical industries worldwide regulatory agencies require thorough documentation demonstrating efficacy toxicity before approving any new therapeutic agents making rigorous testing essential throughout development phases